Cas no 1349699-64-4 ((S)-2-Bromo-1,1,1-trifluoro-3-methyl-butane)

(S)-2-Bromo-1,1,1-trifluoro-3-methyl-butane is a chiral organofluorine compound featuring a bromine substituent at the stereogenic center, making it a valuable intermediate in asymmetric synthesis. Its trifluoromethyl group enhances reactivity and stability, while the branched alkyl chain contributes to steric control in nucleophilic substitution reactions. This compound is particularly useful in pharmaceutical and agrochemical research for constructing fluorinated scaffolds with defined stereochemistry. The presence of both bromine and trifluoromethyl groups allows for versatile functionalization, enabling applications in cross-coupling reactions and as a building block for bioactive molecules. High enantiomeric purity ensures consistent performance in stereoselective transformations.

(S)-2-Bromo-1,1,1-trifluoro-3-methyl-butane structure

1349699-64-4 structure

Product Name:(S)-2-Bromo-1,1,1-trifluoro-3-methyl-butane

CAS No:1349699-64-4

MF:C₅H₈BrF₃

MW:205.016231536865

CID:2854981

PubChem ID:56604434

Update Time:2025-06-06

(S)-2-Bromo-1,1,1-trifluoro-3-methyl-butane Chemical and Physical Properties

Names and Identifiers

- (S)-2-Bromo-1,1,1-trifluoro-3-methyl-butane
- (2S)-2-Bromo-1,1,1-trifluoro-3-methylbutane
- MDL： MFCD20233130
- Inchi： 1S/C5H8BrF3/c1-3(2)4(6)5(7,8)9/h3-4H,1-2H3/t4-/m0/s1
- InChI Key： ZOPGBRVDWFPISZ-BYPYZUCNSA-N
- SMILES： Br[C@H](C(F)(F)F)C(C)C

Computed Properties

Exact Mass: 203.97615g/mol
Monoisotopic Mass: 203.97615g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 86.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 0

(S)-2-Bromo-1,1,1-trifluoro-3-methyl-butane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	070151-1g	S)-2-Bromo-1,1,1-trifluoro-3-methyl-butane	1349699-64-4		1g	￡666.00	2022-03-01
eNovation Chemicals LLC	Y1241350-1g	(S)-2-Bromo-1,1,1-trifluoro-3-methyl-butane	1349699-64-4	95%	1g	$1030	2024-06-05
eNovation Chemicals LLC	Y1241350-5g	(S)-2-Bromo-1,1,1-trifluoro-3-methyl-butane	1349699-64-4	95%	5g	$4465	2024-06-05
1PlusChem	1P01ESRY-250mg	(S)-2-Bromo-1,1,1-trifluoro-3-methyl-butane	1349699-64-4	95%	250mg	$336.00	2023-12-22
1PlusChem	1P01ESRY-1g	(S)-2-Bromo-1,1,1-trifluoro-3-methyl-butane	1349699-64-4	95%	1g	$671.00	2023-12-22
1PlusChem	1P01ESRY-5g	(S)-2-Bromo-1,1,1-trifluoro-3-methyl-butane	1349699-64-4	95%	5g	$2986.00	2023-12-22
A2B Chem LLC	AX69294-250mg	(S)-2-Bromo-1,1,1-trifluoro-3-methyl-butane	1349699-64-4	95%	250mg	$295.00	2024-04-20
A2B Chem LLC	AX69294-1g	(S)-2-Bromo-1,1,1-trifluoro-3-methyl-butane	1349699-64-4	95%	1g	$595.00	2024-04-20
A2B Chem LLC	AX69294-5g	(S)-2-Bromo-1,1,1-trifluoro-3-methyl-butane	1349699-64-4	95%	5g	$2730.00	2024-04-20
eNovation Chemicals LLC	Y1241350-250mg	(S)-2-Bromo-1,1,1-trifluoro-3-methyl-butane	1349699-64-4	95%	250mg	$550	2024-06-05